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Compound of Interest

Compound Name: (-)-Norgestrel-d6
Cat. No.: B1152505
Get Quote

Executive Directive: The "Zero-Release" Standard

(-)-Norgestrel-d6 is not standard chemical waste. It is a potent synthetic progestogen and a
stable isotope-labeled internal standard. While the deuterium labeling ("d6") renders it valuable
for mass spectrometry, it does not mitigate the biological activity of the parent compound.

Core Safety Axiom: This compound is a Reproductive Toxin (Category 1A/1B) and is Very Toxic
to Aquatic Life (Category 1).

 NEVER dispose of (-)-Norgestrel-d6 or its solutions down the drain.

 NEVER treat empty vials as regular glass waste; they are trace-contaminated hazardous
waste.

o ALWAYS segregate from general organic waste streams to ensure high-temperature
incineration.

Hazard Architecture & Risk Profile
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To handle this compound safely, you must understand the why behind the protocol. Norgestrel

is a potent endocrine disruptor. Even at nanogram/liter levels (parts per trillion), progestogens

can induce reproductive abnormalities in aquatic species.

Table 1: GHS H | Classification & Critical T

Parameter

Classification / Value

Operational Implication

Signal Word

DANGER

High-level containment

required.

Reproductive Toxicity

H360FD: May damage fertility;

May damage the unborn child.

[1](2]

Pregnant personnel should not
handle this compound.

Double-gloving is mandatory.

Carcinogenicity

H351: Suspected of causing
cancer.[1][2][3]

Handle only in a Biosafety
Cabinet (BSC) or Fume Hood.

Aquatic Toxicity

H410: Very toxic to aquatic life
with long-lasting effects.[1][3]

[4115]

Zero-drain disposal policy. All

rinsate must be captured.

Physical State

Solid (Crystalline Powder) or
Solution (MeOH/ACN).

Solids generate dust; solutions

permeate skin.

Lipophilicity

High (LogP ~3.5 - 4.0).

Adsorbs to plastics; requires
solvent-based

decontamination.

Scientist-to-Scientist Note: The "d6" isotopologue is chemically identical to the native Norgestrel

regarding toxicity. Do not let the "research grade” label lull you into treating it like a benign salt.

Containment & Segregation Protocols
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Effective disposal begins before the experiment ends. You must establish a "Hot Zone" for
handling.

The "Double-Barrier" System

o Primary Containment: Weighing and dissolution must occur inside a certified Chemical Fume
Hood or Powder Containment Hood.

o Secondary Containment: All waste containers (solid and liquid) must sit within a secondary
tray capable of holding 110% of the container's volume.

Waste Stream Segregation

e Stream A: High-Concentration Liquids (Stock Solutions).

o Matrix: Usually Methanol (MeOH) or Acetonitrile (ACN).

o Action: Collect in amber glass bottles. Label: "Flammable, Toxic, Reproductive Toxin."
e Stream B: Solid Waste (Contaminated PPE/Consumables).

o Items: Weigh boats, pipette tips, gloves, bench mats.

o Action: Double-bag in yellow hazardous waste bags (or equivalent local color code for
cytotoxic/reproductive toxins).

e Stream C: Trace Contaminated Glassware.
o Items: Vials, volumetric flasks.

o Action: Triple rinse with solvent (MeOH). Collect rinsate in Stream A. Dispose of glass in
"Sharps - Hazardous Drug Contaminated."

Disposal Workflow Visualization

The following diagram outlines the decision logic for disposing of (-)-Norgestrel-dé materials.
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Determine Waste Type

Glassware
(Vials, Flasks)

Solid Waste
(Gloves, Weigh Boats, Dry Powder)

Liquid Waste

. o
Contains Residue (Stock Solutions, Rinsate)

Triple Rinse with Methanol

Cleaned Glass (Trace) \Rinsate

Double Bag in Collect in Compatible
Hazardous Waste Bags Solvent Waste Container

LABEL:
'‘Reproductive Toxin'
‘Incineration Only’

Handoff to EHS
(High-Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (-)-Norgestrel-d6 waste streams to ensure
incineration.

Decontamination & Spill Response
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Because Norgestrel is lipophilic (hydrophobic), soap and water are insufficient for the initial
cleaning step. You must use the "Solvent-Surfactant” technique to solvate the compound
before washing it away.

Protocol: The "Solvent-Surfactant" Method

Scenario: You have spilled a stock solution (e.g., 1 mg/mL in MeOH) on the benchtop.
 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.[5]

e PPE Up: Wear Nitrile gloves (double layer), lab coat, and safety goggles. If powder was
spilled outside a hood, wear an N95 or P100 respirator.

e Solvate (The Critical Step):

o Apply 70% Ethanol or 100% Methanol to a paper towel (do not spray directly to avoid
aerosolization).

o Wipe the spill area from the outside in. This dissolves the lipophilic steroid.

e Clean:
o Follow with a 1% detergent solution (e.g., Alconox or SDS) to remove the solvent residue.
o Finish with a water rinse.[1][3][6][7]

e Disposal:

o All paper towels and gloves used in this process go immediately into Stream B (Solid
Hazardous Waste).

Regulatory Framework (US/Global Context)

While (-)-Norgestrel is not explicitly "P-listed" (acutely hazardous) under US EPA RCRA
regulations (unlike Warfarin or Nicotine), it falls under strict management due to its
characteristics.
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RCRA (Resource Conservation and Recovery Act)
Status[8]

o Classification: Although not P-listed, it is often managed as pharmaceutical hazardous
waste.

e NIOSH List: Norgestrel is listed on the NIOSH List of Antineoplastic and Other Hazardous
Drugs in Healthcare Settings (Table 2 or 3 depending on year/formulation).

o Generator Responsibility: The waste generator must characterize the waste.[8] Due to the
H360/H410 codes, the only defensible disposal method is incineration.

Global Harmonized System (GHS)[9]

e Transport: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) or UN 3082
(liquid).

o Compliance: Ensure your waste manifest explicitly lists "Steroid/Hormone" to prevent the
waste vendor from accidentally routing it to fuel blending or landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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